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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B15571983 Get Quote

Technical Support Center: PD 123319
Ditrifluoroacetate
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the long-term stability, storage, and handling of PD
123319 ditrifluoroacetate solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of PD 123319
ditrifluoroacetate?

A1: PD 123319 ditrifluoroacetate is soluble in several common laboratory solvents. For a high

concentration stock solution, Dimethyl Sulfoxide (DMSO) is often used. It is also soluble in

water, ethanol, and PBS (phosphate-buffered saline)[1][2]. The choice of solvent will depend on

the specific requirements of your experiment.

Q2: What are the recommended storage conditions for PD 123319 ditrifluoroacetate
solutions?

A2: For long-term stability, it is recommended to store stock solutions of PD 123319
ditrifluoroacetate at -80°C, which should maintain potency for up to 6 months. For shorter-

term storage, -20°C is acceptable for up to 1 month[2][3]. To prevent degradation from repeated
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freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use

volumes[3].

Q3: Can I store aqueous solutions of PD 123319 ditrifluoroacetate?

A3: While PD 123319 ditrifluoroacetate is soluble in water, aqueous solutions are generally

less stable than organic solvent stocks and are more susceptible to microbial growth. If you

need to use an aqueous solution, it is best to prepare it fresh from a stock solution just before

use. If short-term storage is necessary, filter-sterilize the solution and store it at 4°C for no

longer than 24 hours.

Q4: My PD 123319 ditrifluoroacetate solution has precipitated after being stored in the

freezer. What should I do?

A4: Precipitation can occur, especially with concentrated stock solutions stored at low

temperatures. Before use, allow the vial to warm to room temperature and then vortex or

sonicate the solution to ensure that all the solute has redissolved. Visually inspect the solution

to confirm the absence of any particulate matter before making further dilutions.

Q5: How does the ditrifluoroacetate salt affect the properties of the compound?

A5: The ditrifluoroacetate salt improves the solubility and stability of the parent compound, PD

123319, particularly in aqueous solutions. When calculating the concentration of your solution,

it is important to use the full molecular weight of the salt form (736.67 g/mol ) to ensure

accuracy.
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Issue Potential Cause(s) Recommended Solution(s)

Precipitation upon dilution in

aqueous buffer

The compound may be less

soluble in the aqueous buffer

than in the organic stock

solvent.

- Increase the proportion of the

organic solvent in the final

solution if the experiment

allows.- Warm the solution

gently (e.g., to 37°C) and

vortex or sonicate to aid

dissolution.- Prepare a more

dilute stock solution to reduce

the final concentration of the

organic solvent.

Loss of biological activity

- Improper storage (e.g.,

repeated freeze-thaw cycles,

storage at room temperature).-

Degradation of the compound

in solution over time.-

Contamination of the solution.

- Always store solutions at the

recommended temperature

and in single-use aliquots.-

Prepare fresh solutions from a

new stock vial if degradation is

suspected.- Use sterile

techniques when preparing

and handling solutions to

prevent microbial

contamination.

Inconsistent experimental

results

- Inaccurate concentration of

the stock solution.- Incomplete

dissolution of the compound.-

Degradation of the compound

in the working solution.

- Recalculate the concentration

based on the molecular weight

of the ditrifluoroacetate salt.-

Ensure the compound is fully

dissolved before use by

warming and

vortexing/sonicating.- Prepare

fresh working solutions for

each experiment from a

properly stored stock.

Data Presentation
Solubility Data
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Solvent

Maximum

Concentration

(mg/mL)

Maximum

Concentration (mM)
Reference

Water 51.06 100 [4][5][6][7]

PBS (pH 7.2) 10 Not Specified [1]

DMSO 25 Not Specified [1]

DMF 30 Not Specified [1]

Ethanol 30 Not Specified [1]

Recommended Storage Conditions for Stock Solutions
Storage

Temperature
Duration Recommendations Reference

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

[2][3]

-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

[2][3]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out a precise amount of PD 123319 ditrifluoroacetate powder

using a calibrated analytical balance. For example, weigh 7.37 mg of the compound.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the powder to

achieve a final concentration of 10 mM. For 7.37 mg, this would be 1 mL of DMSO.

Solubilization: Vortex the solution vigorously. If necessary, sonicate the vial in a water bath

for a few minutes to ensure complete dissolution.

Aliquoting: Dispense the stock solution into smaller, single-use, light-protected vials.
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Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualizations

Experimental Workflow for Stability Assessment
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Click to download full resolution via product page

Caption: Workflow for assessing the long-term stability of PD 123319 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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